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Cat. No.: B1603624

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Methyl-5-nitroaniline (CAS No.
99-55-8), a key chemical intermediate. Also known as 5-Nitro-o-toluidine or Fast Scarlet G
Base, this compound has historical and ongoing significance in the synthesis of azo dyes and
pigments. This document details its discovery and history, physicochemical and spectroscopic
properties, a detailed experimental protocol for its synthesis, and its primary industrial
applications. All quantitative data is presented in structured tables, and the synthesis workflow
is visualized using a DOT language diagram.

Discovery and History

2-Methyl-5-nitroaniline was first synthesized in the early 20th century. Its development was
driven by the burgeoning dye industry's demand for new intermediates to create a wider palette
of colors. While no single individual is widely credited with its discovery, its synthesis was a
logical extension of research into the nitration of aromatic amines. The primary method for its
preparation, the selective nitration of 2-methylaniline (o-toluidine), was established during this
period.[1] Historically and currently, its principal application is as a diazo component in the
production of azo dyes and pigments, particularly for textiles, printing inks, and coatings.[1][2] It
Is also used in the synthesis of some pharmaceuticals and agrochemicals.[1][2] This compound
does not occur naturally.[1]
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Physicochemical and Spectroscopic Properties

2-Methyl-5-nitroaniline is a yellow to orange-brown crystalline solid with a faint aromatic odor.[1]

It is relatively stable under ambient conditions but is incompatible with strong oxidizing agents,

acids, acid chlorides, acid anhydrides, and chloroformates.[3][4] It has limited solubility in water

but is more soluble in organic solvents like ethanol, acetone, and chloroform.[1]

Table 1: Physicochemical Properties of 2-Methyl-5-

nitroaniline

Property Value Reference

CAS Number 99-55-8 [3]

Molecular Formula C7HsN20:2 [1]

Molecular Weight 152.15 g/mol [1]
Yellow to orange-brown

Appearance ) [1]
crystalline powder

Melting Point 103-106 °C [3]

Boiling Point Decomposes

Solubility in Water Limited [1]

Solubility in Organic Solvents

Soluble in ethanol, acetone,

chloroform

[1]

Table 2: Spectroscopic Data for 2-Methyl-5-nitroaniline
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Spectroscopy Type Data Reference

0 7.52 (dd, J =8.1 Hz, 1H, Ar-
1H NMR (400 MHz, CDCls) H), 3.71 (br, 2H, -NH2), 2.22 (s,  [1]
3H, -CH5)

0 147.46, 145.46, 130.82,
13C NMR (100 MHz, CDCls) 129.61, 113.35, 108.86, 17.68 [1]
(-CH5)

The spectrum shows
infrared (IR) characteristic peaks for N-H
nfrare

stretching, aromatic C-H

stretching, and NO:2 stretching.

Molecular lon Peak (M*): m/z

Mass Spectrometry (MS
p y (MS) 15

Synthesis of 2-Methyl-5-nitroaniline

The most common laboratory and industrial synthesis of 2-Methyl-5-nitroaniline involves the
selective nitration of o-toluidine. The amino group in o-toluidine is a strong activating group and
an ortho-, para-director. However, under acidic conditions, it is protonated to form the anilinium
ion, which is a meta-directing group. The methyl group is a weak activating group and an
ortho-, para-director. The careful control of reaction conditions, particularly temperature, allows
for the desired substitution pattern.

Experimental Protocol: Nitration of o-Toluidine

Materials:

o-Toluidine

Concentrated Sulfuric Acid (H2S0a)

Concentrated Nitric Acid (HNOs)

Sodium Hydroxide (NaOH) solution

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.chemicalbook.com/synthesis/2-methyl-5-nitroaniline.htm
https://www.chemicalbook.com/synthesis/2-methyl-5-nitroaniline.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e |ce
o Water
Procedure:

 In areaction vessel, o-toluidine is added dropwise with vigorous stirring to concentrated
sulfuric acid, which is pre-cooled in a salt/ice bath to -10 °C.

» A nitrating mixture of concentrated nitric acid and concentrated sulfuric acid is prepared and
cooled.

e The nitrating mixture is added dropwise to the o-toluidine/sulfuric acid mixture over a period
of 2 hours, maintaining the temperature at -10 °C.

» After the addition is complete, the reaction mixture is poured onto ice.

e The acidic solution is then carefully basified with a sodium hydroxide solution until an orange
precipitate forms.

e The crude 2-Methyl-5-nitroaniline precipitate is collected by filtration and washed thoroughly
with water.

e The product can be further purified by recrystallization from ethanol or water to yield yellow
to orange-brown crystals.

Expected Yield: Approximately 90%[1]

Synthesis Workflow Diagram
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Caption: Synthesis workflow for 2-Methyl-5-nitroaniline.

Applications

The primary application of 2-Methyl-5-nitroaniline is as an intermediate in the synthesis of azo
dyes and pigments.[1] It is also known by the trade name Fast Scarlet G Base.[5] These
colorants are used in a variety of industries:

» Textile Industry: For dyeing and printing on cotton, silk, and nylon fabrics.[2]
e Printing Inks: As a pigment in printing inks.[1]
o Coatings: Used in the formulation of colored coatings.[1]

o Pharmaceuticals and Agrochemicals: The functional groups of 2-Methyl-5-nitroaniline allow
for its use as a starting material or intermediate in the synthesis of more complex molecules
in these sectors.[1][2]

Safety and Handling
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2-Methyl-5-nitroaniline is a toxic compound and should be handled with appropriate safety
precautions. It is harmful if swallowed, in contact with skin, or if inhaled. It is also suspected of
causing cancer and is harmful to aquatic life with long-lasting effects. When handling this
chemical, it is essential to wear protective gloves, clothing, and eye/face protection. Work
should be conducted in a well-ventilated area.

Conclusion

2-Methyl-5-nitroaniline is a foundational chemical intermediate with a long history of use,
particularly in the dye industry. Its synthesis from o-toluidine is a well-established and efficient
process. The information provided in this guide, including its detailed properties, synthesis
protocol, and applications, serves as a valuable resource for researchers and professionals in
chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. 2-Methyl-5-nitroaniline synthesis - chemicalbook [chemicalbook.com]
e 2. Page loading... [wap.guidechem.com]

e 3. 2-Methyl-5-nitroaniline | 99-55-8 [chemicalbook.com]

e 4. 2-Methyl-5-nitroaniline | LGC Standards [Igcstandards.com]

¢ 5. 2-Methyl-5-nitroaniline(99-55-8) 1H NMR [m.chemicalbook.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Methyl-5-nitroaniline].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1603624#discovery-and-history-of-2-methyl-5-
nitroaniline]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1603624?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/synthesis/2-methyl-5-nitroaniline.htm
https://wap.guidechem.com/encyclopedia/2-methyl-5-nitroaniline-dic1567.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7234387.htm
https://www.lgcstandards.com/SB/en/2-Methyl-5-nitroaniline/p/TRC-M323445
https://m.chemicalbook.com/SpectrumEN_99-55-8_1hnmr.htm
https://www.benchchem.com/product/b1603624#discovery-and-history-of-2-methyl-5-nitroaniline
https://www.benchchem.com/product/b1603624#discovery-and-history-of-2-methyl-5-nitroaniline
https://www.benchchem.com/product/b1603624#discovery-and-history-of-2-methyl-5-nitroaniline
https://www.benchchem.com/product/b1603624#discovery-and-history-of-2-methyl-5-nitroaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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